Cas no 96919-49-2 (2-(Thiophen-3-yl)aniline)

2-(Thiophen-3-yl)aniline is a heterocyclic aromatic compound featuring an aniline moiety linked to a thiophene ring at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its dual aromatic systems enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular architectures. The compound’s stability and solubility in common organic solvents further contribute to its utility in multistep synthetic routes. Its versatility and well-defined reactivity profile make it a preferred choice for researchers in medicinal and materials chemistry.
2-(Thiophen-3-yl)aniline structure
2-(Thiophen-3-yl)aniline structure
Product Name:2-(Thiophen-3-yl)aniline
CAS No:96919-49-2
MF:C10H9NS
MW:175.250160932541
CID:1036032
PubChem ID:4130338
Update Time:2025-11-02

2-(Thiophen-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(Thiophen-3-yl)aniline
    • [2-(3-Thienyl)phenyl]amine
    • 2-thiophen-3-ylaniline
    • 2-(3-Thienyl)benzenamine (ACI)
    • [2-(Thiophen-3-yl)phenyl]amine
    • DTXSID10399659
    • 2-Thiophen-3-yl-phenylamine hydrochloride
    • 96919-49-2
    • ALBB-007903
    • STK504893
    • CS-0269545
    • Benzenamine, 2-(3-thienyl)-
    • EN300-1250073
    • SCHEMBL5190739
    • Benzenamine,2-(3-thienyl)-
    • AKOS004114115
    • MDL: MFCD06740170
    • Inchi: 1S/C10H9NS/c11-10-4-2-1-3-9(10)8-5-6-12-7-8/h1-7H,11H2
    • InChI Key: DMPDFHZOUOIWCO-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C(N)=CC=CC=2)C=C1

Computed Properties

  • Exact Mass: 175.04600
  • Monoisotopic Mass: 175.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.3A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.196
  • Boiling Point: 277 °C at 760 mmHg
  • Flash Point: 121.3 °C
  • PSA: 54.26000
  • LogP: 3.57850

2-(Thiophen-3-yl)aniline Security Information

  • HazardClass:IRRITANT

2-(Thiophen-3-yl)aniline Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Thiophen-3-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM132556-1g
2-(thiophen-3-yl)aniline
96919-49-2 95%
1g
$333 2021-08-05
Chemenu
CM132556-1g
2-(thiophen-3-yl)aniline
96919-49-2 95%
1g
$*** 2023-05-04
Alichem
A169004182-1g
2-(Thiophen-3-yl)aniline
96919-49-2 95%
1g
$400.00 2023-08-31
TRC
B587878-10mg
2-(thiophen-3-yl)aniline
96919-49-2
10mg
$ 50.00 2022-06-07
TRC
B587878-50mg
2-(thiophen-3-yl)aniline
96919-49-2
50mg
$ 95.00 2022-06-07
TRC
B587878-100mg
2-(thiophen-3-yl)aniline
96919-49-2
100mg
$ 160.00 2022-06-07
Enamine
EN300-1250073-0.05g
2-(thiophen-3-yl)aniline
96919-49-2
0.05g
$719.0 2023-06-08
Enamine
EN300-1250073-0.1g
2-(thiophen-3-yl)aniline
96919-49-2
0.1g
$755.0 2023-06-08
Enamine
EN300-1250073-0.25g
2-(thiophen-3-yl)aniline
96919-49-2
0.25g
$789.0 2023-06-08
Enamine
EN300-1250073-0.5g
2-(thiophen-3-yl)aniline
96919-49-2
0.5g
$823.0 2023-06-08

2-(Thiophen-3-yl)aniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: (SP-4-2)-[1,1′-Bis[bis(1,1-dimethylethyl)phosphino-κP]ferrocene]dichloropalladiu… Solvents: Toluene ,  Water ;  1 h, 60 °C
Reference
Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air
Yousif, Dawod; Tombolato, Silvia; Ould Maina, Elmehdi; Po, Riccardo ; Biagini, Paolo; et al, Organics, 2021, 2(4), 415-423

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dimethylformamide ,  Water ;  24 h, 80 °C
Reference
Synthesis of 4-Alkylidene-Substituted 1,2,3,4-Tetrahydroisoquinolines via Palladium-Catalyzed Carbopalladation/C-H Activation of 2-Bromobenzyl-N-propargylamines
Naveen, Kanagaraj; Nandakumar, Avanashiappan; Perumal, Paramasivan Thirumalai, Synthesis, 2015, 47(11), 1633-1642

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  Tri-tert-butylphosphonium tetrafluoroborate Solvents: Tetrahydrofuran ;  16 h, 80 °C
Reference
Boroquinol Complexes with Fused Extended Aromatic Backbones: Synthesis and Optical Properties
Elbert, Sven M.; Wagner, Philippe; Kanagasundaram, Thines; Rominger, Frank; Mastalerz, Michael, Chemistry - A European Journal, 2017, 23(4), 935-945

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dimethylformamide ,  Water ;  17 - 20 h, 80 °C
Reference
Exploiting Iminoquinones as Electrophilic at Nitrogen "N+" Synthons for C-N Bond Construction
Mori-Quiroz, Luis M. ; Comadoll, Chelsea G. ; Super, Jonathan E. ; Clift, Michael D., Organic Letters, 2021, 23(18), 7008-7013

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate ,  1,1-Bis(diphenylphosphino)ferrocene Solvents: 1,4-Dioxane ,  Water ;  overnight, 65 °C
Reference
α-Bromoacrylic Acids as C1 Insertion Units for Palladium-Catalyzed Decarboxylative Synthesis of Diverse Dibenzofulvenes
Zhang, Minghao; Deng, Wenbo; Sun, Mingjie; Zhou, Liwei; Deng, Guobo ; et al, Organic Letters, 2021, 23(15), 5744-5749

Production Method 6

Reaction Conditions
Reference
Palladium-Catalyzed Sequential C-H Activation/Amination with Diaziridinone: An Approach to Indoles
Li, Jing ; Chen, Jinhua; Wang, Luying; Shi, Yian, Organic Letters, 2021, 23(9), 3646-3651

Production Method 7

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ;  10 h, 100 °C
Reference
Synthesis and anti-tubercular activity of fused thieno-/furo-quinoline compounds
Akula, Mahesh; Yogeeswari, P.; Sriram, D.; Jha, Mukund; Bhattacharya, Anupam, RSC Advances, 2016, 6(52), 46073-46080

Production Method 8

Reaction Conditions
1.1 Catalysts: Bis(dibenzylideneacetone)palladium ,  X-Phos Solvents: 1-Butanol ;  10 min, rt
1.2 Reagents: Potassium carbonate ;  16 h, 100 °C
Reference
Visible-light-induced regioselective synthesis of polyheteroaromatic compounds
Chatterjee, Tanmay; Choi, Myung Gil; Kim, Jun; Chang, Suk-Kyu; Cho, Eun Jin, Chemical Communications (Cambridge, 2016, 52(22), 4203-4206

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium ;  32 h, 80 °C
Reference
Wavelength Modulation of Defect Photoluminescence from Locally Functionalized Single-Walled Carbon Nanotubes Using Heterocycle-Substituted Aryldiazonium Salts
Yu, Boda; Fujigaya, Tsuyohiko; Shiraki, Tomohiro, Bulletin of the Chemical Society of Japan, 2023, 96(2), 127-132

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate ,  1,1-Bis(diphenylphosphino)ferrocene Solvents: 1,4-Dioxane ,  Water ;  overnight, 65 °C
Reference
A Catellani and retro-Diels-Alder strategy to access 1-amino phenanthrenes via ortho- and interannular C-H activation of 2-iodobiphenyls
Sun, Mingjie; Chen, Xinyang; Feng, Zichao; Deng, Guobo; Yang, Yuan; et al, Organic Chemistry Frontiers, 2021, 8(23), 6535-6540

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Toluene ,  Water ;  6 h, 80 °C; 80 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Metal- and additive-free cascade trifluoroethylation/cyclization of organic isoselenocyanates by phenyl(2,2,2-trifluoroethyl)iodonium triflate
Zhao, Cheng-Long; Shi, Jin; Lu, Xiuqiang; Wu, Xun; Zhang, Cheng-Pan, Journal of Fluorine Chemistry, 2019, 226,

Production Method 12

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Water ;  rt; 6 h, 80 °C; 80 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
TfOH-Promoted Transition-Metal-Free Cascade Trifluoroethylation/Cyclization of Organic Isothiocyanates by Phenyl(2,2,2-trifluoroethyl)iodonium Triflate
Zhao, Cheng-Long; Han, Qiu-Yan; Zhang, Cheng-Pan, Organic Letters, 2018, 20(20), 6480-6484

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dimethylformamide ,  Water
1.2 24 h, 80 °C
Reference
Palladium-Catalyzed Synthesis of Tetrasubstituted Olefins by Triple Domino Process
Naveen, Kanagaraj; Nikson, Savariyappan Albert; Perumal, Paramasivan Thirumalai, Advanced Synthesis & Catalysis, 2017, 359(14), 2407-2413

Production Method 14

Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol
Reference
Intramolecular diazo coupling of 2-aminophenylthiophenes. The formation of isomeric thieno[c]cinnolines
Barton, John W.; Lapham, David J.; Rowe, David J., Journal of the Chemical Society, 1985, (1985), 131-3

2-(Thiophen-3-yl)aniline Raw materials

2-(Thiophen-3-yl)aniline Preparation Products

Additional information on 2-(Thiophen-3-yl)aniline

Comprehensive Guide to 2-(Thiophen-3-yl)aniline (CAS No. 96919-49-2): Properties, Applications, and Market Insights

2-(Thiophen-3-yl)aniline (CAS No. 96919-49-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This aromatic amine, featuring a thiophene ring fused with an aniline moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and structural features.

The molecular structure of 2-(Thiophen-3-yl)aniline combines the electron-rich nature of thiophene with the nucleophilic characteristics of aniline, enabling diverse functionalization. With a molecular formula of C10H9NS and a molar mass of 175.25 g/mol, this compound typically appears as a light yellow to brown crystalline solid. Its melting point ranges between 80-85°C, and it demonstrates moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being poorly soluble in water.

In pharmaceutical research, 2-(Thiophen-3-yl)aniline serves as a key building block for drug discovery. Recent studies highlight its role in developing novel heterocyclic compounds with potential biological activities, including antimicrobial and anti-inflammatory properties. The thiophene-aniline scaffold is particularly valuable in designing small molecule inhibitors targeting various enzymes and receptors. This aligns with current trends in personalized medicine and targeted drug delivery systems, which dominate modern pharmaceutical discussions.

The compound's applications extend to material science, where it contributes to the synthesis of conducting polymers and organic semiconductors. As the demand for flexible electronics and organic photovoltaics grows, researchers are investigating 2-(Thiophen-3-yl)aniline derivatives for their electron-transport properties and thermal stability. These applications resonate with the global push toward sustainable energy solutions and green chemistry initiatives.

From a commercial perspective, the market for 2-(Thiophen-3-yl)aniline has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and electronic industries are expanding. Suppliers typically offer this compound with purity levels ranging from 97% to 99%, catering to both research and industrial-scale requirements. Current pricing trends reflect its specialized nature, with costs varying based on quantity and purity specifications.

Quality control measures for 2-(Thiophen-3-yl)aniline involve rigorous analytical techniques, including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the absence of impurities that could affect downstream applications. Storage recommendations typically suggest keeping the compound in a cool, dry place away from direct sunlight, preferably under inert atmosphere conditions to prevent oxidation.

Environmental and safety considerations for handling 2-(Thiophen-3-yl)aniline follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. Disposal should comply with local regulations for organic compounds, emphasizing the importance of responsible chemical management in line with ESG (Environmental, Social, and Governance) principles gaining traction across industries.

Recent scientific literature highlights innovative synthetic routes to 2-(Thiophen-3-yl)aniline, including catalytic cross-coupling reactions and microwave-assisted synthesis methods that improve yield and reduce reaction times. These advancements address the growing demand for atom-efficient and energy-saving chemical processes, topics frequently searched by professionals in green chemistry forums.

Future research directions for 2-(Thiophen-3-yl)aniline derivatives may explore their potential in bioimaging probes or metal-organic frameworks (MOFs), areas experiencing rapid growth in scientific publications. The compound's structural versatility positions it well for these emerging applications, making it a subject of ongoing investigation in academic and industrial laboratories worldwide.

For researchers seeking high-purity 2-(Thiophen-3-yl)aniline, several specialty chemical suppliers provide custom synthesis services and bulk quantities. The compound's CAS registry number (96919-49-2) serves as a crucial identifier for procurement and regulatory documentation, emphasizing the importance of accurate chemical identification in global supply chains.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD